Cas no 377059-27-3 (1,3-dimethyl-8-(methylsulfanyl)-7-(3-phenylpropyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

• Product Name: 1,3-dimethyl-8-(methylsulfanyl)-7-(3-phenylpropyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• CAS No: 377059-27-3
• MF: C₁₇H₂₀N₄O₂S
• MW: 344.431302070618
• CID: 5782606
• Update Time: 2025-06-08

1,3-dimethyl-8-(methylsulfanyl)-7-(3-phenylpropyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 1,3-dimethyl-8-(methylthio)-7-(3-phenylpropyl)-3,7-dihydro-1H-purine-2,6-dione
• 1H-Purine-2,6-dione, 3,7-dihydro-1,3-dimethyl-8-(methylthio)-7-(3-phenylpropyl)-
• 1,3-dimethyl-8-(methylsulfanyl)-7-(3-phenylpropyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione

• Inchi： 1S/C17H20N4O2S/c1-19-14-13(15(22)20(2)17(19)23)21(16(18-14)24-3)11-7-10-12-8-5-4-6-9-12/h4-6,8-9H,7,10-11H2,1-3H3
• InChI Key： ZYOGWBUBJOIKDY-UHFFFAOYSA-N
• SMILES： N1(CCCC2=CC=CC=C2)C2=C(N(C)C(=O)N(C)C2=O)N=C1SC

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• Boiling Point: 552.7±60.0 °C(Predicted)
• pka: -0.74±0.70(Predicted)

Additional information on 1,3-dimethyl-8-(methylsulfanyl)-7-(3-phenylpropyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione

Introduction to 1,3-dimethyl-8-(methylsulfanyl)-7-(3-phenylpropyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS No. 377059-27-3)

1,3-dimethyl-8-(methylsulfanyl)-7-(3-phenylpropyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione is a complex organic compound with significant applications in the field of pharmaceutical research and biochemistry. This compound, identified by its CAS number 377059-27-3, belongs to the purine derivatives class, which is well-known for its diverse biological activities. The structural features of this molecule, including its dimethyl substituents, methylsulfanyl group, and the presence of a 3-phenylpropyl side chain, contribute to its unique chemical properties and potential therapeutic benefits.

The purine scaffold of this compound is particularly noteworthy due to its resemblance to natural nucleobases found in DNA and RNA. This structural similarity has led to extensive research into its potential roles in modulating biological pathways. Recent studies have highlighted the compound's interaction with enzymes and receptors involved in cellular signaling and metabolism. Specifically, the methylsulfanyl moiety has been identified as a key pharmacophore that influences the compound's binding affinity and efficacy.

In the realm of drug discovery, 1,3-dimethyl-8-(methylsulfanyl)-7-(3-phenylpropyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione has been investigated for its potential as an antiviral and anti-inflammatory agent. The 3-phenylpropyl side chain adds an additional layer of complexity to the molecule, enabling it to interact with a broader range of biological targets. Preliminary in vitro studies have demonstrated promising results in inhibiting certain enzymes associated with viral replication and inflammation.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and nucleophilic substitution reactions, are employed to construct the purine core and introduce the various substituents. The dimethyl groups at the 1-position enhance the stability of the purine ring while maintaining its reactivity at other positions.

One of the most intriguing aspects of this compound is its potential role in modulating cellular pathways associated with cancer. Emerging research suggests that purine derivatives can interfere with key signaling pathways involved in tumor growth and progression. The specific arrangement of functional groups in 1,3-dimethyl-8-(methylsulfanyl)-7-(3-phenylpropyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione may allow it to selectively target cancer cells without significant toxicity to healthy tissues.

The pharmacokinetic properties of this compound are also under investigation. Studies have shown that it exhibits moderate solubility in both aqueous and lipid environments, suggesting potential for oral administration as well as intravenous delivery. The presence of polar functional groups like the methylsulfanyl moiety contributes to its solubility while non-polar regions such as the phenylpropyl side chain enhance membrane permeability.

In conclusion,1,3-dimethyl-8-(methylsulfanyl)-7-(3-phenylpropyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS No. 377059-27-3) represents a promising candidate for further development in pharmaceutical applications. Its unique structural features and demonstrated biological activities make it a valuable tool for researchers exploring new therapeutic strategies. As our understanding of molecular interactions continues to advance,this compound holds significant potential for contributing to innovative treatments across various medical disciplines.